Cas no 144581-46-4 (methyl 2-{[(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate)

• Product Name: methyl 2-{[(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate
• CAS No: 144581-46-4
• MF: C₁₈H₁₄N₄O₂
• MW: 318.3293633461
• CID: 5549056
• Update Time: 2025-05-25

methyl 2-{[(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]amino}benzoate
• Benzoic acid, 2-[[2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]amino]-, methyl ester
• methyl 2-{[(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate

• Inchi： 1S/C18H14N4O2/c1-24-18(23)13-6-2-3-7-14(13)20-11-12(10-19)17-21-15-8-4-5-9-16(15)22-17/h2-9,11,20H,1H3,(H,21,22)
• InChI Key： WKAUWTBACNOWGQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC=C(C1NC2=CC=CC=C2N=1)C#N

Additional information on methyl 2-{[(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate

Research Brief on Methyl 2-{[(1E)-2-(1H-1,3-Benzodiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate (CAS: 144581-46-4)

The compound methyl 2-{[(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate (CAS: 144581-46-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential implications for drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel small-molecule inhibitors. Its structure, which incorporates a benzimidazole core and a cyanoethylene moiety, allows for interactions with various biological targets, including kinases and proteases. Researchers have explored its potential in modulating key signaling pathways involved in cancer and inflammatory diseases, with promising preliminary results in vitro and in vivo models.

One of the key advancements in the synthesis of methyl 2-{[(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate involves the optimization of reaction conditions to improve yield and purity. Recent publications have reported the use of catalytic methods and green chemistry approaches to achieve more efficient and sustainable production. These developments are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, the compound has demonstrated potent inhibitory effects against specific enzymes, such as cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs). These findings suggest its potential as a lead compound for the development of targeted therapies. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for neurological disorders, although further studies are needed to validate these observations.

Despite the promising data, challenges remain in the development of methyl 2-{[(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate as a therapeutic agent. Issues such as pharmacokinetic properties, toxicity profiles, and off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research and translate findings into clinical applications.

In conclusion, methyl 2-{[(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on optimizing its pharmacological properties and exploring its potential in combination therapies.